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Compound of Interest

Compound Name: 2-Amino-5-iodo-4-methylpyridine

Cat. No.: B1285552 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2-Amino-5-iodo-4-
methylpyridine

Abstract
This technical guide provides a comprehensive overview of the key physicochemical properties

of 2-Amino-5-iodo-4-methylpyridine, specifically its melting point and appearance. Aimed at

researchers, scientists, and professionals in drug development, this document details the

standard experimental protocols for the determination of these properties. Furthermore, a

logical workflow for the physicochemical characterization of a chemical compound is presented

visually. All data and methodologies are collated from reliable chemical suppliers and standard

laboratory procedure documentation to ensure accuracy and reproducibility.

Physicochemical Properties of 2-Amino-5-iodo-4-
methylpyridine
2-Amino-5-iodo-4-methylpyridine is a heterocyclic building block often utilized in the

synthesis of pharmaceuticals and other specialty chemicals. An accurate understanding of its

physical properties is crucial for its handling, storage, and application in further synthetic steps.

Summary of Physical Data
The melting point and appearance of 2-Amino-5-iodo-4-methylpyridine are summarized in

the table below. The data represents typical values and ranges reported by various chemical
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suppliers.

Property Value Citations

Melting Point 115-123 °C [1][2][3]

Specific ranges reported:

119.0 to 123.0 °C [1][3]

115-119 °C [2]

121 °C [3]

Appearance A solid, crystalline powder. [1][2][3]

Color ranges reported:

Light yellow to brown to dark

green.
[1][3]

Yellow to brown. [2]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point and

appearance of a solid chemical compound like 2-Amino-5-iodo-4-methylpyridine.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities can lead to a

depressed and broader melting range. The capillary method using a modern melting point

apparatus is a standard and reliable technique.[4]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp)

Glass capillary tubes (sealed at one end)
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Sample of 2-Amino-5-iodo-4-methylpyridine

Spatula

Mortar and pestle (if sample is not a fine powder)

Long glass tube for packing

Procedure:

Sample Preparation: If the sample is not already a fine powder, gently grind a small amount

using a mortar and pestle. This ensures uniform heat transfer within the sample.[1]

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of solid will be forced into the tube.[1]

Packing the Sample: To pack the solid tightly into the sealed end of the capillary, drop the

tube, sealed-end down, through a long, narrow tube (e.g., a piece of glass tubing). The

bouncing action will compact the sample at the bottom. Repeat until a packed sample height

of 2-3 mm is achieved.[1]

Apparatus Setup: Place the loaded capillary tube into one of the sample slots of the melting

point apparatus.[1]

Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a

rapid heating to get a rough estimate. This allows for a more precise measurement in

subsequent trials.[1]

Accurate Measurement: For an accurate reading, begin heating at a moderate rate until the

temperature is about 20°C below the expected melting point.[1] Then, reduce the heating

rate to approximately 1-2°C per minute.[1] A slow heating rate is crucial for allowing the

system to reach thermal equilibrium, ensuring an accurate measurement.[1]

Observation and Recording:

Record the temperature (T1) at which the first droplet of liquid is observed.[1]
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Record the temperature (T2) at which the entire sample has completely melted into a clear

liquid.[3]

The melting point is reported as the range from T1 to T2.

Post-Measurement: Turn off the apparatus and allow it to cool before performing subsequent

measurements. Use a fresh capillary tube for each determination.[2]

Determination of Appearance
The appearance of a chemical, including its physical state, color, and form, is one of its most

fundamental properties.[5] This is typically determined through direct visual observation under

controlled conditions.

Apparatus and Materials:

Sample of 2-Amino-5-iodo-4-methylpyridine

White, non-reactive surface (e.g., a ceramic tile or watch glass)

Spatula

Well-lit area, preferably with a neutral light source

Procedure:

Sample Placement: Using a clean spatula, place a small, representative amount of the

substance onto the white surface. The white background provides a neutral contrast for

accurate color assessment.

Observation of Physical State and Form: Observe the sample at room temperature and

standard atmospheric pressure. Note its physical state (e.g., solid, liquid, gas). For a solid,

describe its form, such as crystalline, powder, granular, or amorphous.[5]

Observation of Color: Carefully observe the color of the sample. Describe the color as

accurately as possible. If the color is not uniform, this should be noted. For objective and

reproducible color determination in industrial settings, comparison with standardized color

guides can be employed.[6]
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Recording Observations: Record the complete description of the appearance, for example,

"Light yellow crystalline powder."

Workflow for Physicochemical Characterization
The determination of melting point and appearance are initial steps in a broader workflow for

the physicochemical characterization of a compound in a research and development setting.

The following diagram illustrates a typical logical progression.
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Physicochemical Characterization Workflow

Sample Reception
(2-Amino-5-iodo-4-methylpyridine)

Initial Assessment
(Appearance, Physical State)

Visual Inspection

Purity & Thermal Analysis
(Melting Point, DSC)

Characterize

Spectroscopic Analysis
(NMR, IR, MS)

Structural Confirmation

Solubility & Lipophilicity
(Aqueous, Organic, LogP)

Property Profiling

Final Data Collation
& Reporting

Compile Results

Click to download full resolution via product page

Caption: A logical workflow for the physicochemical characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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